![molecular formula C15H13ClN2S2 B3135355 5-(2-Chlorophenyl)-7-ethyl-1,3-dihydro-2H-thieno[2,3-e]-1,4-diazepine-2-thione CAS No. 40054-40-8](/img/structure/B3135355.png)
5-(2-Chlorophenyl)-7-ethyl-1,3-dihydro-2H-thieno[2,3-e]-1,4-diazepine-2-thione
Overview
Description
5-(2-Chlorophenyl)-7-ethyl-1,3-dihydro-2H-thieno[2,3-e]-1,4-diazepine-2-thione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound belongs to the class of thienodiazepines and has shown promising results in various research studies.
Scientific Research Applications
Synthesis and Biological Activity
The chemical compound "5-(2-Chlorophenyl)-7-ethyl-1,3-dihydro-2H-thieno[2,3-e]-1,4-diazepine-2-thione" is part of a broader class of compounds with significant interest in pharmaceutical and synthetic organic chemistry research due to their potential biological activities and applications in drug design. While the specific compound does not appear directly in the literature, related compounds, such as those within the benzodiazepine family and chlorophenyl derivatives, have been extensively studied for their synthetic routes and biological implications.
One area of interest includes the synthesis and application of benzodiazepines and related heterocyclic compounds, which are crucial in medicinal chemistry due to their central nervous system (CNS) activity, offering therapeutic potential as anticonvulsants, anxiolytics, and muscle relaxants. The development and optimization of synthetic methodologies for such compounds are of paramount importance, aiming at introducing modifications to enhance their biological activity, reduce toxicity, and improve pharmacokinetic properties (M. Rashid et al., 2019).
Furthermore, the investigation into the synthetic utilities of o-phenylenediamines has led to the development of synthetic approaches for the creation of benzimidazoles, quinoxalines, and benzo[1,5]diazepines. These compounds, derived from the condensation of o-phenylenediamines with various electrophilic reagents, highlight the versatility of heterocyclic chemistry in designing compounds with potential biological applications, including antitumor, antiviral, and antimicrobial activities (M. Ibrahim, 2011).
properties
IUPAC Name |
5-(2-chlorophenyl)-7-ethyl-1,3-dihydrothieno[2,3-e][1,4]diazepine-2-thione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2S2/c1-2-9-7-11-14(10-5-3-4-6-12(10)16)17-8-13(19)18-15(11)20-9/h3-7H,2,8H2,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWFRDTLDEMPIJT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(S1)NC(=S)CN=C2C3=CC=CC=C3Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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